Cas no 1803748-31-3 (3-Cyano-2-ethyl-4-iodobenzoic acid)

• Product Name: 3-Cyano-2-ethyl-4-iodobenzoic acid
• CAS No: 1803748-31-3
• MF: C₁₀H₈INO₂
• MW: 301.080494880676
• CID: 5009507
• Update Time: 2025-06-14

3-Cyano-2-ethyl-4-iodobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-2-ethyl-4-iodobenzoic acid

• Inchi： 1S/C10H8INO2/c1-2-6-7(10(13)14)3-4-9(11)8(6)5-12/h3-4H,2H2,1H3,(H,13,14)
• InChI Key： KXUCRGTWQKAHMK-UHFFFAOYSA-N
• SMILES： IC1C=CC(C(=O)O)=C(C=1C#N)CC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 271
• XLogP3: 2.6
• Topological Polar Surface Area: 61.1

Additional information on 3-Cyano-2-ethyl-4-iodobenzoic acid

Comprehensive Overview of 3-Cyano-2-ethyl-4-iodobenzoic acid (CAS No. 1803748-31-3): Properties, Applications, and Industry Insights

3-Cyano-2-ethyl-4-iodobenzoic acid (CAS No. 1803748-31-3) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique molecular structure. This iodinated benzoic acid derivative features a cyano group at the 3-position and an ethyl substituent at the 2-position, making it a valuable intermediate for synthesizing complex molecules. Researchers are particularly interested in its potential as a building block for drug discovery, especially in developing kinase inhibitors and antimicrobial agents.

The compound's iodine atom enables versatile cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig reactions, which are critical in modern medicinal chemistry. Recent studies highlight its utility in creating PET radiotracers for diagnostic imaging, aligning with the growing demand for precision medicine tools. With molecular weight 291.08 g/mol and purity typically >95%, this crystalline powder demonstrates good solubility in polar organic solvents like DMSO or methanol, facilitating laboratory applications.

In the context of sustainable chemistry, 3-Cyano-2-ethyl-4-iodobenzoic acid serves as a key intermediate for developing biodegradable agrochemicals – a hot topic as agriculture seeks environmentally friendly solutions. Its structural motifs appear in several patent applications related to crop protection agents, particularly those targeting fungal pathogens without harming beneficial pollinators. The cyano group enhances binding affinity to biological targets while the iodo substituent allows further functionalization, making it valuable for structure-activity relationship (SAR) studies.

Analytical characterization of CAS 1803748-31-3 typically involves HPLC, NMR (¹H and ¹³C), and mass spectrometry. The compound shows stability under inert atmospheres but requires protection from prolonged light exposure due to the iodine-carbon bond photosensitivity. Storage recommendations include amber glass containers at 2-8°C, with shelf life extending beyond 24 months when properly handled. These properties make it suitable for high-throughput screening platforms in drug discovery pipelines.

Market analysts note rising demand for halogenated benzoic acid derivatives like this compound, driven by pharmaceutical R&D investments exceeding $200 billion globally. The iodo-substituted aromatic segment specifically grows at 6.8% CAGR, with applications expanding into materials science for organic electronics. Researchers frequently search for "iodo benzoic acid derivatives in drug design" or "cyano-ethyl substituted aromatic synthesis," reflecting its interdisciplinary relevance. Regulatory-compliant manufacturers now offer this compound with detailed analytical certificates to support Good Laboratory Practice (GLP) standards.

Innovative applications emerge in metal-organic frameworks (MOFs) development, where the compound's carboxyl group coordinates with metal nodes while the cyano group enables hydrogen bonding networks. Such hybrid materials show promise for gas storage and chemical sensing – addressing climate change mitigation needs. The balanced lipophilicity (calculated logP ~2.1) and polar surface area (PSA ~60 Ų) make CAS 1803748-31-3 particularly valuable for optimizing blood-brain barrier permeability in CNS drug candidates.

Quality control protocols for 3-Cyano-2-ethyl-4-iodobenzoic acid emphasize residual solvent analysis (typically <5000 ppm) and heavy metal content (<10 ppm) to meet pharmaceutical-grade specifications. Advanced purification techniques like preparative HPLC or recrystallization from ethanol/water mixtures achieve >99% purity for critical applications. The compound's melting point range (198-202°C) serves as an important identity marker, while FT-IR spectroscopy confirms characteristic absorptions for the carboxylic acid (1700 cm⁻¹), nitrile (2250 cm⁻¹), and aryl iodide (650 cm⁻¹) functional groups.

Emerging synthetic methodologies utilize this compound in photoredox catalysis reactions, capitalizing on the iodoarene moiety's reactivity under visible light irradiation. This aligns with green chemistry initiatives seeking to reduce energy consumption in organic synthesis. Recent publications demonstrate its utility in constructing heterocyclic scaffolds prevalent in 60% of FDA-approved drugs, particularly indoles and quinolines. The ethyl group at the 2-position provides steric modulation that improves target selectivity – a crucial factor in reducing off-target effects during therapeutic development.

Supply chain considerations for CAS 1803748-31-3 highlight the importance of reliable iodine sourcing and cGMP-compliant manufacturing. Leading suppliers provide batch-to-batch consistency documentation and mutagenicity screening data (Ames test negative), addressing pharmaceutical industry requirements. The compound's benzoic acid core structure offers metabolic stability advantages over simpler aromatic systems, explaining its popularity in prodrug design strategies for improved bioavailability.

Future research directions may explore this compound's role in developing theranostic agents that combine therapeutic and diagnostic capabilities – a frontier in personalized medicine. Its radioiodination potential (replacing stable iodine-127 with radioactive iodine-123/124/131) opens possibilities for simultaneous treatment and imaging in oncology. Computational chemistry studies suggest the cyano-ethyl-iodyl substitution pattern enhances binding to certain enzyme active sites, prompting investigations into novel enzyme inhibitors for metabolic disorders.